Cas no 51239-92-0 ( )

• Product name: &nbsp
• CAS No: 51239-92-0
• MF: C₁₅H₁₄N₂O₂
• MW: 254.283863544464
• CID: 935019
• PubChem ID: 6052994

  Chemical and Physical Properties

Names and Identifiers

• (3E,6E)-3-ethylidene-6-[(E)-3-phenylprop-2-enylidene]piperazine-2,5-dione
• NSC-301753
• DTXSID70421809
• NSC301753
• 51239-92-0
• (3E,6E)-3-Ethylidene-6-[(2E)-3-phenylprop-2-en-1-ylidene]piperazine-2,5-dione
•  

• Inchi： InChI=1S/C15H14N2O2/c1-2-12-14(18)17-13(15(19)16-12)10-6-9-11-7-4-3-5-8-11/h2-10H,1H3,(H,16,19)(H,17,18)/b9-6+,12-2+,13-10+
• InChI Key： HVBJJEXHVVYKLJ-JIUWNTIASA-N
• SMILES： CC=C1C(=O)NC(=CC=CC2=CC=CC=C2)C(=O)N1

Computed Properties

• Exact Mass: 254.10562
• Monoisotopic Mass: 254.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2Ų
• XLogP3: 2.3

Experimental Properties

• PSA: 58.2